Cas no 2034536-16-6 (1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea)

1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea is a synthetic urea derivative featuring a substituted indolin-2-one core and a tetrahydrofuranmethyl moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for kinase inhibitors or other biologically active agents. The indolinone group provides a rigid aromatic framework, while the tetrahydrofuranmethyl side chain enhances solubility and conformational flexibility. Its structural features make it suitable for further derivatization, enabling exploration of structure-activity relationships in drug discovery. The compound's synthetic accessibility and modular design facilitate its use in targeted therapeutic research, particularly in oncology and neurological disorders.

1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea structure

2034536-16-6 structure

Product Name:1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea

CAS No:2034536-16-6

MF:C₁₅H₁₉N₃O₃

MW:289.329663515091

CID:5352957

Update Time:2025-08-05

1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea Chemical and Physical Properties

Names and Identifiers

- 1-(1-methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
- 1-(1-methyl-2-oxo-3H-indol-5-yl)-3-(oxolan-2-ylmethyl)urea
- 1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
- Inchi： 1S/C15H19N3O3/c1-18-13-5-4-11(7-10(13)8-14(18)19)17-15(20)16-9-12-3-2-6-21-12/h4-5,7,12H,2-3,6,8-9H2,1H3,(H2,16,17,20)
- InChI Key： FEZBMFMVVRDGJV-UHFFFAOYSA-N
- SMILES： O1CCCC1CNC(NC1C=CC2=C(C=1)CC(N2C)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 415
XLogP3: 0.4
Topological Polar Surface Area: 70.7

1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6089-9686-2μmol	3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-[(oxolan-2-yl)methyl]urea	2034536-16-6	90%+	2μl	$85.5	2023-04-24
Life Chemicals	F6089-9686-1mg	3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-[(oxolan-2-yl)methyl]urea	2034536-16-6	90%+	1mg	$81.0	2023-04-24
Life Chemicals	F6089-9686-2mg	3-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-[(oxolan-2-yl)methyl]urea	2034536-16-6	90%+	2mg	$88.5	2023-04-24

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Additional information on 1-(1-Methyl-2-oxoindolin-5-yl)-3-((tetrahydrofuran-2-yl)methyl)urea

1-(1-Methyl-2-Oxoindolin-5-Yl)-3-(Tetrahydrofuran-2-Ylmethyl)Urea: A Comprehensive Overview

The compound 1-(1-Methyl-2-Oxoindolin-5-Yl)-3-(Tetrahydrofuran-2-Ylmethyl)Urea (CAS No. 2034536-16-6) is a fascinating molecule with a complex structure and diverse potential applications. This compound belongs to the class of ureas, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure incorporates an indoline ring system, a tetrahydrofuran (THF) moiety, and a urea functional group, making it a unique candidate for various chemical and biological studies.

The indoline core of the molecule is a bicyclic structure that contributes to the compound's stability and reactivity. The methyl and oxo substituents on the indoline ring further modulate its electronic properties, enhancing its potential for interaction with biological targets. Recent studies have shown that such indoline derivatives can exhibit significant bioactivity, particularly in the context of enzyme inhibition and receptor modulation.

The tetrahydrofuran (THF) group attached to the urea moiety introduces additional flexibility and hydrophilicity to the molecule. This feature is crucial for optimizing the compound's solubility and bioavailability, which are critical parameters in drug design. Furthermore, the THF group can participate in hydrogen bonding, enhancing the molecule's ability to interact with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. For instance, molecular docking studies have revealed that 1-(1-Methyl-2-Oxoindolin-5-Yl)-3-(Tetrahydrofuran-2-Ylmethyl)Urea has a high potential to bind to protein kinases, which are key targets in cancer therapy. These findings underscore the compound's potential as a lead molecule in drug discovery.

In addition to its pharmacological applications, this compound has shown promise in materials science. The urea group can act as a cross-linking agent, making it suitable for synthesizing polymeric materials with tailored properties. Recent research has demonstrated that incorporating this compound into polymer networks can enhance their mechanical strength and thermal stability.

From a synthetic perspective, the preparation of 1-(1-Methyl-2-Oxoindolin-5-Yl)-3-(Tetrahydrofuran-2-Ylmethyl)Urea involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and condensation reactions. The use of THF as a solvent in some steps further highlights its role in both the synthesis and functionality of the compound.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and purity. Additionally, efforts are being made to explore its application in other areas such as agrochemicals and diagnostics. The compound's versatility makes it an exciting subject for further investigation across multiple disciplines.

In conclusion, 1-(1-Methyl-2-Oxoindolin-5-Yl)-3-(Tetrahydrofuran-2-Ylmethyl)Urea (CAS No. 2034536-16